Cas no 2228281-93-2 (1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol)

• Product Name: 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol
• CAS No: 2228281-93-2
• MF: C₁₀H₁₀ClF₃O
• MW: 238.634012699127
• CID: 5934927
• PubChem ID: 165687393
• Update Time: 2025-10-28

1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol
• EN300-1940789
• 1-[3-chloro-4-(trifluoromethyl)phenyl]propan-2-ol
• 2228281-93-2

• Inchi： 1S/C10H10ClF3O/c1-6(15)4-7-2-3-8(9(11)5-7)10(12,13)14/h2-3,5-6,15H,4H2,1H3
• InChI Key： DZFFXOXKMZSCAY-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)CC(C)O

Computed Properties

• Exact Mass: 238.0372271g/mol
• Monoisotopic Mass: 238.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol

Comprehensive Overview of 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228281-93-2)

1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol (CAS No. 2228281-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and trifluoromethyl functional groups, exhibits properties that make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural resemblance to compounds used in central nervous system (CNS) therapeutics and anti-inflammatory agents.

The molecular structure of 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol features a propan-2-ol backbone substituted with a 3-chloro-4-(trifluoromethyl)phenyl group. This configuration imparts distinct chemical reactivity, enabling its use in cross-coupling reactions and stereoselective synthesis. Recent studies highlight its role in optimizing pharmacokinetic profiles of candidate drugs, addressing modern challenges like drug resistance and metabolic stability. These attributes align with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.

In the context of agrochemical innovation, CAS No. 2228281-93-2 has been explored for its potential in developing crop protection agents. The trifluoromethyl moiety is known to enhance the bioactivity of pesticides, reflecting the industry's shift toward low-dose, high-efficacy solutions. This resonates with global demands for sustainable agriculture and reduced environmental impact, topics frequently searched in academic and industrial forums.

From a synthetic chemistry perspective, the compound's versatility is evident in its compatibility with catalyzed transformations and microwave-assisted synthesis. Such methods are pivotal in accelerating high-throughput screening processes, a hot topic in AI-driven drug discovery. Laboratories leveraging machine learning for molecular property prediction often reference analogs of 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol to train algorithms, underscoring its relevance in digital chemistry.

Safety and handling protocols for CAS No. 2228281-93-2 adhere to standard organic laboratory practices, with emphasis on personal protective equipment (PPE) and ventilation controls. While not classified as hazardous under typical conditions, its handling aligns with broader discussions on lab safety automation and waste minimization, frequently searched by EHS (Environmental Health and Safety) professionals.

In summary, 1-3-chloro-4-(trifluoromethyl)phenylpropan-2-ol represents a convergence of medicinal chemistry, agrochemical development, and synthetic methodology. Its study addresses contemporary scientific queries, from structure-activity relationships (SAR) to process intensification, making it a compound of enduring interest in both academic and industrial research.